(tetrahydro-2-furanylmethyl)[4-(2-thienylmethoxy)benzyl]amine hydrochloride
Overview
Description
(tetrahydro-2-furanylmethyl)[4-(2-thienylmethoxy)benzyl]amine hydrochloride is a useful research compound. Its molecular formula is C17H22ClNO2S and its molecular weight is 339.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.1059778 g/mol and the complexity rating of the compound is 295. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Applications of Tetrahydrofuran Derivatives
Tetrahydrofuran (THF) derivatives, such as those containing tetrahydro-2-furanylmethyl groups, are widely used in synthetic chemistry. For instance, 2-Chlorotetrahydrofuran (2-Cl-THF) reacts with alcohols, phenols, acids, thiols, azoles, amides, and imides to give corresponding tetrahydro-2-furanyl derivatives. These reactions offer a convenient method for protecting hydroxyl functions, showcasing the utility of THF derivatives in complex organic syntheses (Kruse et al., 2010).
Transformations Involving Tetrahydrofuranyl Radicals
The tetrahydrofuranyl radical, generated from tetrahydrofuran, facilitates the transformation of hydroxyl functions into ethers or the conversion of the C=N double bond into amine. This demonstrates the versatility of tetrahydrofuranyl groups in modifying molecular structures, further highlighting potential applications in synthesizing molecules similar to the one (Troisi et al., 2010).
Antimicrobial and Anticoccidial Activity
Compounds containing furan rings, similar to the tetrahydro-2-furanylmethyl structure, have been studied for their biological activities. For example, derivatives of 6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(6H)-one showed significant antimicrobial and anticoccidial activities. This suggests potential research applications in developing new antimicrobial agents (Georgiadis, 1976).
Neuropharmacological Applications
Amines and their derivatives, including structures similar to "[4-(2-thienylmethoxy)benzyl]amine," have been explored for their potential in neuropharmacology. Compounds like 3-hydroxy-4-amino-4,5,6,7-tetrahydro-1,2-benzisoxazole and its analogs have shown selective inhibition of glial GABA uptake, indicating their relevance in studying neurotransmitter regulation and potential therapeutic applications (Falch et al., 1999).
Properties
IUPAC Name |
1-(oxolan-2-yl)-N-[[4-(thiophen-2-ylmethoxy)phenyl]methyl]methanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S.ClH/c1-3-16(19-9-1)12-18-11-14-5-7-15(8-6-14)20-13-17-4-2-10-21-17;/h2,4-8,10,16,18H,1,3,9,11-13H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSTFZSLJVLGDPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNCC2=CC=C(C=C2)OCC3=CC=CS3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.